(2R,4R)-4-Hydroxypiperidine-2-carboxylic acid hydrochloride

• IUPAC Name: (2R,4R)-4-hydroxypiperidine-2-carboxylic acid;hydrochloride
• InChI: InChI=1S/C6H11NO3.ClH/c8-4-1-2-7-5(3-4)6(9)10;/h4-5,7-8H,1-3H2,(H,9,10);1H/t4-,5-;/m1./s1
• InChI Key: ZRVKITWJAUZNSB-TYSVMGFPSA-N
• Canonical SMILES: C1CNC(CC1O)C(=O)O.Cl
• Isomeric SMILES: C1CN[C@H](C[C@@H]1O)C(=O)O.Cl
• Molecular Formula: C6H12ClNO3
• Molecular Weight: 181.62 g/mol

Description

“(2R,4R)-4-Hydroxypiperidine-2-carboxylic acid hydrochloride” is a chemical compound with the molecular formula C5H10ClNO3. It is a white to off-white substance.

Molecular Structure Analysis

The molecular weight of “this compound” is 167.59. The exact structure can be determined using techniques such as nuclear magnetic resonance (NMR) spectroscopy.

Physical And Chemical Properties Analysis

“this compound” is a white to off-white substance. It is stored at room temperature in an inert atmosphere. More specific physical and chemical properties such as melting point, boiling point, and solubility are not provided in the search results.

Scientific Research Applications

Synthesis of Derivatives

• (2R,4R)-4-Hydroxypiperidine-2-carboxylic acid hydrochloride is utilized in the stereoselective synthesis of 6-substituted 4-hydroxy pipecolic acid derivatives, demonstrating its role in producing structurally diverse compounds (Purkayastha et al., 2010).

Use in Ring Expansion

• It has been used in high diastereoselective ring expansion of the Azabicyclo[3.3.0]octane system to create chiral piperidine derivatives, indicating its utility in complex chemical transformations (Wilken et al., 1997).

Role in Gamma-Aminobutyric Acid Agonists

• Hydroxy- and amino-substituted piperidinecarboxylic acids, related to this compound, have been studied for their role as gamma-aminobutyric acid agonists and uptake inhibitors (Jacobsen et al., 1982).

Catalyst for Acetalization and Esterification

• Crosslinked polyvinylpyridine hydrochloride, related to this compound, has been identified as an effective catalyst for acetalization of carbonyl compounds and esterification of carboxylic acids (Yoshida et al., 1981).

Antimetastatic Activity

• Derivatives of this compound have shown potential in inhibiting the metastasis of certain cancer cells, indicating its relevance in biomedical research (Nishimura et al., 1997).

Crystal Structure and Stereoselectivity

• The crystal structure and stereoselectivity of related thiazolidinecarboxylic acids have been studied, contributing to our understanding of the compound's structural characteristics (Oya et al., 1982).

Combinatorial Chemistry

• Piperidine carboxylic acids, including 4-hydroxypiperidine-3-carboxylic acid, have been used in combinatorial chemistry to create oligosaccharide analogues, demonstrating its versatility in synthesizing complex molecules (Byrgesen et al., 1997).

Mechanism of Action

Target of Action

It is known to be used as a non-cleavable linker in the synthesis of antibody-drug conjugates (adcs) and protacs .

Mode of Action

As a non-cleavable linker, (2R,4R)-4-Hydroxypiperidine-2-carboxylic acid hydrochloride connects an antibody to a cytotoxic drug in ADCs . In PROTACs, it links a ligand for an E3 ubiquitin ligase to a ligand for the target protein

Biochemical Pathways

The compound plays a role in the intracellular ubiquitin-proteasome system when used in PROTACs . This system is responsible for protein degradation, a crucial process in maintaining cellular homeostasis.

Result of Action

Instead, it enables the action of ADCs and PROTACs . In ADCs, it allows the delivery of cytotoxic drugs to specific cells, leading to targeted cell death. In PROTACs, it facilitates the degradation of specific proteins .